Cas no 1805300-78-0 (2,3,5-Tribromo-6-(trifluoromethoxy)pyridine)

• Product Name: 2,3,5-Tribromo-6-(trifluoromethoxy)pyridine
• CAS No: 1805300-78-0
• MF: C₆HBr₃F₃NO
• MW: 399.785449743271
• CID: 4927310
• Update Time: 2025-10-28

2,3,5-Tribromo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Tribromo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C6HBr3F3NO/c7-2-1-3(8)5(13-4(2)9)14-6(10,11)12/h1H
• InChI Key： KEHJIFSXRKZTSK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(N=C1OC(F)(F)F)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 4.8
• Topological Polar Surface Area: 22.1

Additional information on 2,3,5-Tribromo-6-(trifluoromethoxy)pyridine

2,3,5-Tribromo-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

2,3,5-Tribromo-6-(trifluoromethoxy)pyridine, identified by the CAS number 1805300-78-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structure, which combines bromine atoms at positions 2, 3, and 5 of the pyridine ring, along with a trifluoromethoxy group at position 6. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in research and industrial applications.

The synthesis of 2,3,5-Tribromo-6-(trifluoromethoxy)pyridine typically involves multi-step organic reactions, often starting from pyridine derivatives and employing bromination and substitution reactions. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels for this compound. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial production.

In terms of physical properties, 2,3,5-Tribromo-6-(trifluoromethoxy)pyridine exhibits a melting point of approximately 185°C and a boiling point around 420°C under standard conditions. Its solubility in common solvents such as dichloromethane and dimethylformamide is moderate to high, depending on the solvent's polarity. The compound is stable under normal storage conditions but may decompose under extreme thermal or oxidative conditions.

The electronic structure of 2,3,5-Tribromo-6-(trifluoromethoxy)pyridine has been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the molecule has a conjugated π-system with significant electron-withdrawing effects due to the bromine atoms and trifluoromethoxy group. This electronic configuration makes the compound highly reactive in certain chemical transformations.

2,3,5-Tribromo-6-(trifluoromethoxy)pyridine finds applications in several areas of modern chemistry:

• Pesticide Development: The compound has been evaluated for its potential as an active ingredient in pesticides due to its ability to inhibit key enzymes in pest metabolism.
• Molecular Recognition: Its unique structure makes it a candidate for use in supramolecular chemistry and molecular recognition studies.
• Materials Science: Researchers are exploring its use as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs).

In recent years, there has been growing interest in the environmental impact of compounds like 2,3,5-Tribromo-6-(trifluoromethoxy)pyridine. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary results suggest that while the compound is effective in its intended applications, further research is needed to fully understand its environmental fate.

The future outlook for CAS No. 1805300-78-0 appears promising as researchers continue to uncover new applications and optimize its synthesis processes. Collaborative efforts between academia and industry are expected to drive innovation in this field.